(3S,4R)-3-Hydroxy-4-phenylazetidin-2-one
(3S,4R)-3-Hydroxy-4-phenylazetidin-2-one
an impurity of cabazitaxel
Brand Name:
Vulcanchem
CAS No.:
146924-92-7
VCID:
VC21335936
InChI:
InChI=1S/C9H9NO2/c11-8-7(10-9(8)12)6-4-2-1-3-5-6/h1-5,7-8,11H,(H,10,12)/t7-,8+/m1/s1
SMILES:
C1=CC=C(C=C1)C2C(C(=O)N2)O
Molecular Formula:
C9H9NO2
Molecular Weight:
163.17 g/mol
(3S,4R)-3-Hydroxy-4-phenylazetidin-2-one
CAS No.: 146924-92-7
VCID: VC21335936
Molecular Formula: C9H9NO2
Molecular Weight: 163.17 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | an impurity of cabazitaxel |
|---|---|
| CAS No. | 146924-92-7 |
| Product Name | (3S,4R)-3-Hydroxy-4-phenylazetidin-2-one |
| Molecular Formula | C9H9NO2 |
| Molecular Weight | 163.17 g/mol |
| IUPAC Name | (3S,4R)-3-hydroxy-4-phenylazetidin-2-one |
| Standard InChI | InChI=1S/C9H9NO2/c11-8-7(10-9(8)12)6-4-2-1-3-5-6/h1-5,7-8,11H,(H,10,12)/t7-,8+/m1/s1 |
| Standard InChIKey | FBZSDKXFQUKDLD-SFYZADRCSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)[C@@H]2[C@@H](C(=O)N2)O |
| SMILES | C1=CC=C(C=C1)C2C(C(=O)N2)O |
| Canonical SMILES | C1=CC=C(C=C1)C2C(C(=O)N2)O |
| Melting Point | 186-188 °C |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 2-Azetidinone, 3-hydroxy-4-phenyl-, (3S,4R)- |
| PubChem Compound | 10219588 |
| Last Modified | Apr 15 2024 |
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